2-Chloro-4-(o-tolylthio)pyridine

• Molecular Formula: C12H10ClNS
• Molecular Weight: 235.73 g/mol
• IUPAC Name: 2-chloro-4-(2-methylphenyl)sulfanylpyridine
• InChI: InChI=1S/C12H10ClNS/c1-9-4-2-3-5-11(9)15-10-6-7-14-12(13)8-10/h2-8H,1H3
• InChI Key: AJVLUWIRLKEYEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1SC2=CC(=NC=C2)Cl

Description

2-Chloro-4-(o-tolylthio)pyridine is a heterocyclic compound featuring a pyridine backbone substituted with a chlorine atom at the 2-position and an o-tolylthio (2-methylphenylthio) group at the 4-position.

Comparison with Similar Compounds

Structural and Electronic Comparisons

Substituent Effects

• Chlorine vs. Trifluoromethyl Groups: 2-Chloro-4-(trifluoromethyl)pyridine (CAS 81565-18-6, ) replaces the o-tolylthio group with a trifluoromethyl (CF₃) group. The CF₃ group is strongly electron-withdrawing, enhancing the pyridine ring’s electrophilicity. 2-Chloro-6-(trifluoromethyl)pyridine (nitrapyrin, ) is used as a nitrification inhibitor in agriculture. Its chlorine and CF₃ substituents create a steric and electronic profile distinct from the target compound’s thioether functionality .

Thioether vs. Cyano Groups

• 2-Alkylthio-4-cyanopyridines (): These analogs feature a cyano group at the 4-position instead of o-tolylthio. The cyano group’s electron-withdrawing nature contrasts with the thioether’s electron-donating effects, altering reactivity in nucleophilic substitution or cross-coupling reactions .

Thioether Introduction

The synthesis of 2-alkylthio-4-cyanopyridines () involves reacting 2-chloro-4-cyanopyridine with thiols under basic conditions (sodium methoxide in DMF/methanol). This method is likely applicable to synthesizing 2-Chloro-4-(o-tolylthio)pyridine by substituting o-tolylthiol .

Halogen Retention

Compounds like 2-Chloro-4-iodo-3-methylpyridine () retain halogens at multiple positions. The chlorine in the target compound may similarly serve as a reactive site for further functionalization, such as Suzuki-Miyaura couplings .

Agrochemical Potential

• Pyroxyfur (2-chloro-6-(2-furanylmethoxy)-4-(trichloromethyl)pyridine, ) is a pesticide.

Pharmacological Analogies

• 2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)pyridines () exhibit antimicrobial and anticancer activities.

Physicochemical Properties

Compound	Substituents	Molecular Formula	Key Properties (Inferred)
2-Chloro-4-(o-tolylthio)pyridine	Cl, o-tolylthio	C₁₂H₁₀ClNS	Moderate lipophilicity (thioether), reactive Cl
2-Chloro-4-(trifluoromethyl)pyridine	Cl, CF₃	C₆H₃ClF₃N	High electrophilicity (CF₃), low solubility
2-Alkylthio-4-cyanopyridines	Cl, alkylthio, CN	Varies	Polar (CN), reactive thioether